Cas no 2763924-66-7 (4-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}piperidin-1-yl)benzoic acid)

• Product Name: 4-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}piperidin-1-yl)benzoic acid
• CAS No: 2763924-66-7
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• CID: 5919276
• PubChem ID: 165994628
• Update Time: 2025-06-08

4-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}piperidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2763924-66-7
• EN300-37343136
• 4-(3-{[(prop-2-en-1-yloxy)carbonyl]amino}piperidin-1-yl)benzoic acid
• 4-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}piperidin-1-yl)benzoic acid

• Inchi： 1S/C16H20N2O4/c1-2-10-22-16(21)17-13-4-3-9-18(11-13)14-7-5-12(6-8-14)15(19)20/h2,5-8,13H,1,3-4,9-11H2,(H,17,21)(H,19,20)
• InChI Key： LTLBBJBQSQNFRT-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1CN(C2C=CC(C(=O)O)=CC=2)CCC1)=O

Computed Properties

• Exact Mass: 304.14230712g/mol
• Monoisotopic Mass: 304.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.9Ų

Additional information on 4-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}piperidin-1-yl)benzoic acid

Introduction to 4-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}piperidin-1-yl)benzoic acid (CAS No. 2763924-66-7)

4-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}piperidin-1-yl)benzoic acid, identified by its CAS number 2763924-66-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core linked to a piperidine ring through an amide bond. The presence of an ester group derived from prop-2-en-1-yloxy further enhances its chemical complexity, making it a promising candidate for various biochemical applications.

The structural design of 4-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}piperidin-1-yl)benzoic acid is meticulously crafted to interact with biological targets in a highly specific manner. The benzoic acid moiety is well-known for its pharmacological properties, often serving as a scaffold in drug design due to its ability to modulate enzyme activity and receptor binding. In contrast, the piperidine ring introduces a secondary amine functionality, which can participate in hydrogen bonding and ionic interactions, thereby enhancing the compound's solubility and bioavailability.

Recent advancements in medicinal chemistry have highlighted the importance of multi-target directed drugs, where a single molecule is designed to interact with multiple biological pathways simultaneously. The unique structural features of 4-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}piperidin-1-yl)benzoic acid make it an ideal candidate for such an approach. For instance, the amide bond can be engineered to target proteases involved in inflammatory responses, while the benzoic acid moiety can interact with nuclear receptors that regulate gene expression.

In the context of current research, 4-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}piperidin-1-yl)benzoic acid has been investigated for its potential role in modulating metabolic pathways associated with obesity and type 2 diabetes. Studies have demonstrated that compounds with similar structural motifs can inhibit enzymes such as AMPK and PDE4, which are critical regulators of energy homeostasis. The ester group in this molecule may also contribute to its metabolic stability, ensuring prolonged biological activity.

The synthesis of 4-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}piperidin-1-yl)benzoic acid involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The precise control of reaction conditions is essential to achieve high yields and purity, which are critical for pharmaceutical applications. Advanced synthetic techniques such as flow chemistry and catalytic processes have been employed to optimize the production process, ensuring scalability and cost-effectiveness.

One of the most compelling aspects of 4-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}piperidin-1-yl)benzoic acid is its potential in drug discovery for neurological disorders. Piperidine derivatives are known to cross the blood-brain barrier efficiently, making them suitable candidates for treating central nervous system (CNS) diseases. The benzoic acid moiety can further enhance binding affinity to neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and Parkinson's disease.

Computational modeling and molecular dynamics simulations have been instrumental in understanding the interactions between 4-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}piperidin-1-yl)benzoic acid and its biological targets. These studies have revealed that the compound can adopt multiple conformations depending on the environment, allowing it to interact with different protein binding sites. This flexibility is advantageous in drug design, as it increases the likelihood of achieving high-affinity binding without off-target effects.

The pharmacokinetic properties of 4-(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}piperidin-1-yl)benzoic acid are also under investigation. Preliminary data suggest that this compound exhibits moderate solubility in both water and lipids, which is favorable for oral administration. Additionally, its metabolic stability ensures that it remains active in vivo for an extended period, potentially reducing the frequency of dosing required for therapeutic efficacy.

In conclusion,4-(3-{[(Prop - 2 - en - 1 - yloxy ) carbony l ] amino } piper id ine - 1 - y l ) ben z o i c ac i d (CAS No. 2763924 - 66 - 7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile tool for drug discovery across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms of action,this compound holds promise for developing innovative treatments that address unmet medical needs.